2-ethoxy-N-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-7-yl]benzamide

• IUPAC Name: 2-ethoxy-N-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-7-yl]benzamide
• InChI: InChI=1S/C23H22N2O3S/c1-2-28-20-9-4-3-8-18(20)22(26)24-17-12-11-16-7-5-13-25(19(16)15-17)23(27)21-10-6-14-29-21/h3-4,6,8-12,14-15H,2,5,7,13H2,1H3,(H,24,26)
• InChI Key: CKRUXQMULOJURM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NC2=CC3=C(CCCN3C(=O)C4=CC=CS4)C=C2
• Molecular Formula: C23H22N2O3S
• Molecular Weight: 406.5 g/mol

Description

2-ethoxy-N-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-7-yl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research areas. This compound is a member of the quinoline family and has been found to exhibit a wide range of biological activities, making it a promising candidate for further research.

Scientific Research Applications

Synthesis and Medicinal Chemistry

One study focused on the synthesis of novel quinoline derivatives, demonstrating their potential in creating antimicrobial agents (Holla, Mahalinga, Karthikeyan, Akberali, & Shetty, 2006). This highlights the compound's relevance in designing new pharmaceuticals. Another research effort elaborated on synthesizing 2-(thiophen-2-yl)[1,3]thiazolo[4,5-f]quinoline, showcasing methods for functionalizing the thiophene and quinoline cores to produce compounds with potential application in drug discovery (Aleksandrov, Zablotskii, & El’chaninov, 2020).

Organic Synthesis and Material Science

The synthesis of rigid P-chiral phosphine ligands for catalytic applications in asymmetric hydrogenation is described, indicating the importance of quinoline derivatives in facilitating highly selective chemical transformations (Imamoto, Tamura, Zhang, Horiuchi, Sugiya, Yoshida, Yanagisawa, & Gridnev, 2012). This research points to the compound's potential utility in catalysis and synthesis, potentially extending to materials science.

Chemical Structure and Properties

A detailed study on the structural and computational features of quinolin-2(1H)-ylidene derivatives showcases the equilibrium preferences for various tautomeric structures, providing insight into the electronic and geometric considerations critical for designing compounds with desired properties (Nesterov, Yang, Nesterov, & Richmond, 2013). This research underscores the importance of understanding the foundational chemistry that could be relevant to the compound .

Mechanism of Action

Target of Action

Compounds with similar structures, such as those containing a thiophene nucleus, have been reported to exhibit a wide range of therapeutic properties . These include anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer properties .

Mode of Action

It is known that the thiophene nucleus in similar compounds plays a vital role in their biological activity . The interaction of these compounds with their targets often results in changes at the molecular and cellular levels, leading to their therapeutic effects .

Biochemical Pathways

Compounds with a thiophene nucleus are known to affect a variety of biochemical pathways, leading to their diverse therapeutic effects .

Result of Action

Compounds with a thiophene nucleus are known to have a wide range of effects at the molecular and cellular levels, contributing to their diverse therapeutic properties .